Cas no 1803868-52-1 (5-Bromo-2-(2-cyanoethyl)benzoic acid)

• Product Name: 5-Bromo-2-(2-cyanoethyl)benzoic acid
• CAS No: 1803868-52-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4793228
• Update Time: 2025-10-16

5-Bromo-2-(2-cyanoethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-cyanoethyl)benzoic acid

• Inchi： 1S/C10H8BrNO2/c11-8-4-3-7(2-1-5-12)9(6-8)10(13)14/h3-4,6H,1-2H2,(H,13,14)
• InChI Key： MNUUWAWQGJMKPN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromo-2-(2-cyanoethyl)benzoic acid

Comprehensive Overview of 5-Bromo-2-(2-cyanoethyl)benzoic acid (CAS No. 1803868-52-1)

5-Bromo-2-(2-cyanoethyl)benzoic acid (CAS No. 1803868-52-1) is a high-value organic intermediate widely utilized in pharmaceutical synthesis, agrochemical research, and advanced material development. This compound features a benzoic acid backbone substituted with a bromine atom at the 5-position and a cyanoethyl group at the 2-position, offering versatile reactivity for cross-coupling reactions and molecular functionalization. Its unique structure makes it a critical building block for designing small-molecule inhibitors and bioconjugates, aligning with current trends in precision medicine and green chemistry.

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The cyanoethyl moiety in 5-Bromo-2-(2-cyanoethyl)benzoic acid enables click chemistry applications, a trending topic in bioconjugation. This aligns with frequent searches for "nitrile-containing pharmaceuticals" and "bioorthogonal reactions." Furthermore, its bromine substituent facilitates halogen bonding, crucial for crystal engineering and MOF development—areas gaining traction in nanotechnology forums. Laboratories often optimize its solubility in DMSO or aqueous buffers for in vitro studies.

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In conclusion, 5-Bromo-2-(2-cyanoethyl)benzoic acid (CAS No. 1803868-52-1) exemplifies the intersection of cutting-edge research and industrial demand. Its adaptability to modern synthetic challenges and alignment with sustainability goals ensure its prominence in scientific literature and commercial catalogs alike.